Cas no 1367830-46-3 (Methyl 1-isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate)

Methyl 1-isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate is a boronic ester derivative featuring a pyrrole core, commonly employed in Suzuki-Miyaura cross-coupling reactions. The isopropyl and methyl ester substituents enhance steric and electronic tuning, while the dioxaborolane group ensures stability and reactivity in palladium-catalyzed transformations. This compound is particularly useful in pharmaceutical and agrochemical synthesis, where its robust boronate functionality facilitates efficient C-C bond formation. Its crystalline nature and moderate solubility in organic solvents make it suitable for controlled reaction conditions. The product is typically handled under inert atmospheres to preserve its reactivity. Storage at low temperatures in a dry environment is recommended to maintain stability.
Methyl 1-isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate structure
1367830-46-3 structure
Product Name:Methyl 1-isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate
CAS No:1367830-46-3
MF:C15H24BNO4
MW:293.1663646698
CID:3167975
PubChem ID:66826798
Update Time:2025-06-29

Methyl 1-isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 1-isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate
    • A1-22636
    • Methyl1-isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate
    • 2-Methyl 1-isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H pyrrole-2-carboxylate
    • (1-ISOPROPYL-5-(METHOXYCARBONYL)-1H-PYRROL-3-YL)BORONIC ACID PINACOL ESTER
    • methyl 1-propan-2-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrole-2-carboxylate
    • SB63976
    • SCHEMBL878145
    • DNIYKGPBTBHFPL-UHFFFAOYSA-N
    • 1367830-46-3
    • Inchi: 1S/C15H24BNO4/c1-10(2)17-9-11(8-12(17)13(18)19-7)16-20-14(3,4)15(5,6)21-16/h8-10H,1-7H3
    • InChI Key: DNIYKGPBTBHFPL-UHFFFAOYSA-N
    • SMILES: O1B(C2C=C(C(=O)OC)N(C(C)C)C=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 293.1798384g/mol
  • Monoisotopic Mass: 293.1798384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7Ų

Methyl 1-isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM135110-1g
Methyl 1-isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate
1367830-46-3 95 %
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$613 2021-08-05
Chemenu
CM135110-1g
Methyl 1-isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate
1367830-46-3 95%+
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$674 2023-03-07
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Methyl 1-isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate
1367830-46-3 95%
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2,921.20 USD 2021-06-01
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Methyl 1-isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate
1367830-46-3 95%
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7,035.00 USD 2021-06-01
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